N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2,4-dichlorophenoxy)ethanehydrazonamide

• IUPAC Name: N'-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-2-(2,4-dichlorophenoxy)ethanimidamide
• InChI: InChI=1S/C14H10Cl3F3N4O/c15-8-1-2-11(9(16)4-8)25-6-12(21)23-24-13-10(17)3-7(5-22-13)14(18,19)20/h1-5H,6H2,(H2,21,23)(H,22,24)
• InChI Key: BHZGMBDAKNWMNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=NNC2=C(C=C(C=N2)C(F)(F)F)Cl)N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)OC/C(=N/NC2=C(C=C(C=N2)C(F)(F)F)Cl)/N
• Molecular Formula: C14H10Cl3F3N4O
• Molecular Weight: 413.6 g/mol

Description

The compound seems to be a complex organic molecule with multiple functional groups including a pyridine ring and a trifluoromethyl group.

Molecular Structure Analysis

The InChI code for a similar compound, “N’- [3-chloro-5- (trifluoromethyl)pyridin-2-yl]-N’-methyl-1-phenoxyformohydrazide”, is 1S/C14H11ClF3N3O2/c1-21 (20-13 (22)23-10-5-3-2-4-6-10)12-11 (15)7-9 (8-19-12)14 (16,17)18/h2-8H,1H3, (H,20,22). This can provide some insight into the molecular structure of the compound you’re interested in.

Scientific Research Applications

Crop Protection and Agrochemicals

• Example : 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) is used in the production of several crop-protection products. .

Chemical Properties and Synthesis

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Safety and Hazards

For a similar compound, “N’- [3-chloro-5- (trifluoromethyl)pyridin-2-yl]-N’-methyl-1-phenoxyformohydrazide”, the safety information includes hazard statements H302, H312, H332 and precautionary statements P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Mechanism of Action

Target of Action

Similar compounds with trifluoromethylpyridine (tfmp) structures are known to have a wide range of targets in both the agrochemical and pharmaceutical industries .

Mode of Action

Tfmp derivatives, which this compound is a part of, are known to interact with their targets in unique ways due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

It is known that tfmp derivatives can affect a variety of biochemical pathways, leading to their wide use in the agrochemical and pharmaceutical industries .

Pharmacokinetics

The compound’s predicted boiling point is 2457±350 °C, and its predicted density is 1429±006 g/cm3 . These properties may influence its bioavailability.

Result of Action

Tfmp derivatives are known to have significant biological activities, which are thought to be due to the unique properties of the fluorine atom and the pyridine moiety .

Action Environment

The compound’s storage conditions are predicted to be 2-8°c , suggesting that temperature could be an important environmental factor.